Cas no 823802-13-7 (Benzenamine, 2,4-difluoro-N-(4-fluorophenyl)-)

• Product name: Benzenamine, 2,4-difluoro-N-(4-fluorophenyl)-
• CAS No: 823802-13-7
• MF: C₁₂H₈NF₃
• MW: 223.19382
• CID: 692823
• PubChem ID: 71418922

Benzenamine, 2,4-difluoro-N-(4-fluorophenyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 2,4-difluoro-N-(4-fluorophenyl)-
• 2,4-difluoro-N-(4-fluorophenyl)aniline
• SB80128
• 823802-13-7
• DTXSID60838205

• Inchi： InChI=1S/C12H8F3N/c13-8-1-4-10(5-2-8)16-12-6-3-9(14)7-11(12)15/h1-7,16H
• InChI Key： BJGFULZTGLCIRX-UHFFFAOYSA-N
• SMILES： C1=CC(=CC=C1NC2=C(C=C(C=C2)F)F)F

Computed Properties

• Exact Mass: 223.06088375g/mol
• Monoisotopic Mass: 223.06088375g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 12Ų